Cas no 95332-90-4 (Naphthalene, 1-chloro-4-(methylthio)-)

• Product Name: Naphthalene, 1-chloro-4-(methylthio)-
• CAS No: 95332-90-4
• MF: C₁₁H₉ClS
• MW: 208.707160711288
• CID: 751882
• PubChem ID: 71330830
• Update Time: 2025-04-19

Naphthalene, 1-chloro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-chloro-4-(methylthio)-
• 1-chloro-4-methylsulfanylnaphthalene
• DTXSID60759481
• 95332-90-4
• 1-Chloro-4-(methylsulfanyl)naphthalene

• Inchi： 1S/C11H9ClS/c1-13-11-7-6-10(12)8-4-2-3-5-9(8)11/h2-7H,1H3
• InChI Key： OZGXUWRRWBAADO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C=CC=CC2=1)SC

Computed Properties

• Exact Mass: 208.0113492g/mol
• Monoisotopic Mass: 208.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes